Cas no 866236-17-1 (4-Bromo-2-isobutylphenol)

• Product Name: 4-Bromo-2-isobutylphenol
• CAS No: 866236-17-1
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 1033030
• PubChem ID: 67275784
• Update Time: 2025-04-20

4-Bromo-2-isobutylphenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-isobutylphenol
• 4-bromo-2-(2-methylpropyl)phenol
• 866236-17-1
• SCHEMBL2096847
• DTXSID20736733
• DB-367453

• Inchi： 1S/C10H13BrO/c1-7(2)5-8-6-9(11)3-4-10(8)12/h3-4,6-7,12H,5H2,1-2H3
• InChI Key： GGYXEBMSZOQCOD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(C)C)O

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes